N,N'-dimethylbenzene-1,3-dicarboxamide CAS number 6780-97-8
N,N'-dimethylbenzene-1,3-dicarboxamide CAS number 6780-97-8
Comprehensive Technical Guide on N,N'-Dimethylbenzene-1,3-dicarboxamide (CAS 6780-97-8): Structural Dynamics, Supramolecular Applications, and Synthetic Utility
Executive Summary
As a Senior Application Scientist, evaluating a chemical building block requires looking beyond its static 2D structure to understand its conformational dynamics and electronic landscape. N,N'-dimethylbenzene-1,3-dicarboxamide (CAS 6780-97-8), commonly known as N,N'-dimethylisophthalamide, is a highly versatile scaffold. Characterized by its rigid benzene ring and two meta-substituted N-methyl carboxamide groups, this molecule serves two distinct but equally critical roles in modern chemistry: it is a privileged motif for supramolecular anion recognition [1] and a foundational core for the synthesis of life-saving non-ionic radiocontrast agents [5].
This whitepaper provides an in-depth mechanistic analysis of the compound's structural behavior, details field-proven experimental protocols, and explores its downstream applications in drug development.
Physicochemical Profiling & Structural Dynamics
The utility of the isophthalamide core is fundamentally driven by its hydrogen-bonding capabilities and its rotational freedom. The molecule possesses two strong hydrogen-bond donors (the amide N-H protons) and two acceptors (the carbonyl oxygens).
Table 1: Quantitative Physicochemical Profile
| Property | Value | Mechanistic Significance |
|---|---|---|
| CAS Number | 6780-97-8 | Primary identifier for the unsubstituted core [1]. |
| Molecular Weight | 192.21 g/mol | Low molecular weight allows for high-density functionalization. |
| LogP (Computed) | ~0.1 | Amphiphilic nature; soluble in polar organic solvents. |
| Topological Polar Surface Area | 58.2 Ų | Optimal for membrane permeability in biological applications. |
| H-Bond Donors / Acceptors | 2 / 2 | Drives both supramolecular host-guest interactions and crystal packing. |
Conformational Causality
In a vacuum or non-polar solvent, the isophthalamide core naturally relaxes into an anti-anti conformation to minimize steric repulsion between the carbonyl oxygen atoms and the central aromatic proton. However, the true power of this scaffold lies in its conformational plasticity. Upon the introduction of an anionic guest (such as a halide), the C(aryl)-C(carbonyl) bonds rotate, forcing the molecule into a syn-syn conformation. This creates a highly preorganized, convergent hydrogen-bonding cleft that acts as a molecular "pincer" for anions [3].
Supramolecular Chemistry: Anion Recognition & Transport
Isophthalamides are classic motifs in supramolecular chemistry, specifically deployed as transmembrane anion transporters and sensors [4]. The causality behind choosing this specific scaffold over aliphatic amides is the rigidity provided by the benzene ring, which reduces the entropic cost of binding.
When functionalized with electron-withdrawing groups, the acidity of the N-H protons increases, thereby exponentially increasing the binding affinity ( Ka ) for targets like chloride (Cl⁻) or sulfate (SO₄²⁻).
Workflow for 1H-NMR Titration to determine anion binding affinity.
Protocol 1: Self-Validating 1H-NMR Titration for Anion Recognition
To quantify the binding affinity of the isophthalamide core, 1H-NMR titration is the gold standard. The causality behind choosing NMR over UV-Vis is the direct observation of the hydrogen-bond donor (the N-H proton).
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Preparation of Host Stock: Dissolve 2.0 mg of the isophthalamide host in 1.0 mL of CD₃CN to yield a ~10 mM solution.
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Preparation of Guest Stock: Dissolve the tetrabutylammonium (TBA) salt of the target anion in the Host Stock Solution to a concentration of 100 mM. Scientific Rationale: Preparing the guest in the host solution ensures that the host concentration remains perfectly constant throughout the titration, eliminating dilution artifacts.
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Titration Execution: Sequentially add aliquots of the guest solution (0.1 to 10.0 equivalents) to 0.5 mL of the host solution in an NMR tube.
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Data Acquisition: Record a 1H-NMR spectrum after each addition.
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Self-Validation & Analysis: The system validates itself through the continuous, saturating downfield shift of the amide N-H protons. As the anion binds, it pulls electron density away from the proton, causing a quantifiable shift. If the shift is linear and does not plateau, binding is non-specific. Plot the change in chemical shift ( Δδ ) versus guest concentration and fit to a 1:1 binding isotherm using non-linear regression to extract Ka .
Pharmaceutical Applications: Core Scaffold in Radiocontrast Agents
Beyond supramolecular chemistry, the isophthalamide core is the structural backbone of modern non-ionic radiocontrast agents, such as Iobitridol [5]. These agents require massive iodine content to block X-rays effectively, coupled with extreme hydrophilicity to ensure safe, rapid renal clearance.
Direct iodination of the unsubstituted N,N'-dimethylisophthalamide core (CAS 6780-97-8) is kinetically hindered because the two carboxamide groups are strongly electron-withdrawing, deactivating the ring. Therefore, the core must first be functionalized. By introducing an electron-donating amino group at the 5-position—yielding 5-amino-N,N'-dimethylbenzene-1,3-dicarboxamide (CAS 41616-02-8) [2]—the electronic landscape of the ring is completely reversed. This strategic choice highly activates the 2, 4, and 6 positions, allowing for quantitative electrophilic tri-iodination.
Synthetic pathway from isophthalamide core to tri-iodinated contrast agents.
Protocol 2: Self-Validating Electrophilic Tri-Iodination of the Activated Core
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Precursor Selection: Begin with 5-amino-N,N'-dimethylisophthalamide (CAS 41616-02-8) [2].
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Reagent Preparation: Dissolve the precursor in a highly polar, acidic solvent (e.g., aqueous HCl) to facilitate electrophilic attack and solubilize the amine.
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Iodination: Slowly add 3.1 equivalents of Iodine Monochloride (ICl) at 60°C. Scientific Rationale: ICl is chosen over I₂ because the highly polarized I-Cl bond provides a superior electrophilic iodine species (I⁺), which is strictly necessary to overcome the severe steric hindrance of packing three bulky iodine atoms onto a single benzene ring.
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Quenching and Precipitation: Quench the reaction with sodium bisulfite (NaHSO₃) to reduce unreacted ICl. The highly hydrophobic tri-iodinated intermediate will rapidly precipitate out of the aqueous solution.
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Self-Validation: Filter, dry, and analyze the solid via 1H-NMR. The complete disappearance of the aromatic proton signals (originally located at positions 2, 4, and 6) serves as an internal, self-validating proof of quantitative tri-iodination. The resulting intermediate is then subjected to N-alkylation with hydrophilic side chains to yield the final API (e.g., Iobitridol) [5].
References
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Title: N,N'-dimethylbenzene-1,3-dicarboxamide | C10H12N2O2 | CID 261846 - PubChem Source: National Institutes of Health (nih.gov) URL: [Link]
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Title: Binding studies and anion-selective electrodes with neutral isophthalamide-based receptors Source: RSC Analyst URL: [Link]
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Title: Simple isophthalamides/dipicolineamides as active transmembrane anion transporters Source: SciSpace URL: [Link]
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Title: Iobitridol | C20H28I3N3O9 | CID 65985 - PubChem Source: National Institutes of Health (nih.gov) URL: [Link]
